Cas no 1576-85-8 (4-Pentenyl Acetate)

• Product Name: 4-Pentenyl Acetate
• CAS No: 1576-85-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00008723
• CID: 83803
• Update Time: 2026-05-14

4-Pentenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-yl acetate
• 5-Acetoxy-1-pentene
• pent-4-ene-1-yl acetate
• Acetic Acid 4-Penten-1-yl Ester
• 4-Pentenyl Acetate
• Acetic Acid 4-Pentenyl Ester
• pent-4-enyl acetate
• 4-Penten-1-ol,acetate (6CI,7CI,8CI,9CI)
• 1-Acetoxy-4-pentene
• NSC102504

• MDL： MFCD00008723
• Inchi： 1S/C7H12O2/c1-3-4-5-6-9-7(2)8/h3H,1,4-6H2,2H3
• InChI Key： LVHDNIMNOMRZMF-UHFFFAOYSA-N
• SMILES： C=CCCCOC(=O)C
• BRN： 1747236

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.911 g/mL at 25 °C(lit.)
• Melting Point: -62.68°C (estimate)
• Boiling Point: 151°C(lit.)
• Flash Point: 114 °F
• Refractive Index: n20/D 1.418(lit.)
• PSA: 26.30000
• LogP: 1.51570
• Solubility: Not determined
• FEMA: 4011 | 4-PENTENYL ACETATE

4-Pentenyl Acetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319-H400
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-41-50-36
• Safety Instruction： S16-S26-S39-S61
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Pentenyl Acetate

4-Pentenyl Acetate: A Comprehensive Overview

4-Pentenyl Acetate, also known by its CAS number CAS No. 1576-85-8, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and unique properties. This compound, classified as an ester, is derived from the combination of acetic acid and 4-pentenol. Its molecular formula is C7H12O2, and it exists as a colorless liquid with a pleasant floral odor. The compound is widely found in various natural sources, including essential oils from plants such as Pelargonium species, and is also synthesized industrially for use in perfumery, flavoring agents, and other specialty chemicals.

Recent studies have highlighted the potential of 4-Pentenyl Acetate in the field of food science. Researchers have explored its role as a natural flavor enhancer, particularly in the development of fruit-flavored beverages and snacks. The compound's ability to mimic the aroma of fresh fruits has made it a valuable ingredient in the food industry. Moreover, its stability under various processing conditions ensures that it retains its flavor profile even after prolonged exposure to heat or light.

In the realm of cosmetics and personal care products, 4-Pentenyl Acetate has been recognized for its contribution to fragrance formulations. Its pleasant scent profile makes it an ideal component in perfumes, lotions, and body sprays. Recent advancements in fragrance technology have allowed for the precise modulation of scents, enabling manufacturers to create products that cater to specific consumer preferences. The compound's compatibility with other fragrance ingredients further enhances its utility in this sector.

The pharmaceutical industry has also begun to explore the potential of 4-Pentenyl Acetate. Preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties, which could be harnessed for the development of new therapeutic agents. However, more extensive research is required to fully understand its pharmacological effects and safety profile.

From an environmental perspective, the biodegradability of 4-Pentenyl Acetate has been a topic of interest. Studies indicate that the compound degrades relatively quickly under aerobic conditions, making it a more eco-friendly alternative to some synthetic fragrances. This characteristic aligns with the growing demand for sustainable and environmentally responsible products across various industries.

In conclusion, 4-Pentenyl Acetate (CAS No. 1576-85-8) is a versatile compound with applications spanning multiple sectors. Its natural origin, pleasant aroma, and stability make it a valuable ingredient in perfumery, food science, and cosmetics. As research continues to uncover new potential uses and properties, this compound is poised to play an even greater role in both industrial and consumer markets.